Cas no 87122-86-9 (Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester)

Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester structure
87122-86-9 structure
Product Name:Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester
CAS No:87122-86-9
MF:C12H16O3
MW:208.253643989563
CID:4269607
PubChem ID:13716841
Update Time:2025-04-24

Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester
    • DB-171811
    • SCHEMBL10349973
    • 87122-86-9
    • NMFKJVAGKURQIH-UHFFFAOYSA-N
    • Methyl 2-(benzyloxy)-2-methylpropanoate
    • Methyl 2-Benzyloxy-2-methylpropionate
    • Inchi: 1S/C12H16O3/c1-12(2,11(13)14-3)15-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
    • InChI Key: NMFKJVAGKURQIH-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(C)(OCC1=CC=CC=C1)C

Computed Properties

  • Exact Mass: 208.109944368Da
  • Monoisotopic Mass: 208.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų
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